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Compound of Interest

Compound Name: 3-Decyne

L  Get Quote

Cat. No.: B165594

An In-depth Technical Guide on 3-Decyne
(C10H18)

This guide provides an in-depth analysis of the molecular formula and weight of 3-Decyne, a
valuable compound for researchers, scientists, and professionals in drug development.

Molecular Composition and Weight

3-Decyne is an alkyne with the molecular formula C10H18.[1][2][3][4][5][6] Its molecular weight
Is a fundamental property derived from the sum of the atomic weights of its constituent atoms.
The table below summarizes the key quantitative data for 3-Decyne.

Parameter Value Source
Molecular Formula C10H18 PubChem([6], NIST[2][3][4][5]
Molecular Weight 138.25 g/mol PubChem([6], Guidechem[1]

138.2499 g/mol

NIST[2][3][4][5]

Number of Carbon Atoms 10

Number of Hydrogen Atoms 18

Atomic Weight of Carbon ~12.011 amu

Atomic Weight of Hydrogen ~1.008 amu
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Experimental Protocols

The molecular weight of 3-Decyne is typically determined through mass spectrometry. A

detailed experimental protocol for this determination is as follows:

Objective: To determine the molecular weight of a purified sample of 3-Decyne using mass

spectrometry.

Materials:

Purified 3-Decyne sample

Mass spectrometer (e.g., a quadrupole or time-of-flight analyzer)

Volatile solvent (e.g., methanol or acetonitrile)

Microsyringe

Procedure:

Sample Preparation: A small amount of the 3-Decyne sample is dissolved in a volatile
solvent to create a dilute solution. This facilitates vaporization and ionization.

lonization: The sample solution is introduced into the ion source of the mass spectrometer.
Electron ionization (El) is a common method for this type of compound. In the ion source,
high-energy electrons bombard the 3-Decyne molecules, leading to the ejection of an
electron and the formation of a positively charged molecular ion (M+).

Acceleration: The positively charged ions are then accelerated by an electric field into the
mass analyzer.

Mass Analysis: The mass analyzer separates the ions based on their mass-to-charge ratio
(m/z).

Detection: A detector records the abundance of ions at each m/z value.

Data Analysis: The resulting mass spectrum will show a peak corresponding to the molecular
ion. The m/z value of this peak provides the molecular weight of 3-Decyne.
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Logical Workflow for Molecular Weight Calculation

The following diagram illustrates the logical process for calculating the molecular weight of 3-
Decyne from its molecular formula and the atomic weights of its constituent elements.

Number of Carbon Atoms
(20)

\4

Molecular Formula Atomic Weight of Carbon Total Mass of Carbon
C10H18 (~12.011 amu) (10 * 12.011)
Number of Hydrogen Atoms Total Mass of Hydrogen
(18) (18 * 1.008)

A

Molecular Weight of 3-Decyne
> (Sum of F and G)

Atomic Weight of Hydrogen
(~1.008 amu)

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight of 3-Decyne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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